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Compound of Interest

Compound Name: Vat Black 16

Cat. No.: B415032

Introduction

Vat Black 16 (C.I. 59855), a complex vat dye with the molecular structure of violanthrone,
serves as an exemplary model compound for research in vat dyeing.[1] Its consistent
performance and well-documented properties make it an ideal candidate for studying the
intricacies of the vatting process, dye uptake by cellulosic fibers, and the optimization of dyeing
parameters. These notes provide detailed protocols and quantitative data for the application of
Vat Black 16 in a laboratory setting, intended for researchers and scientists in the fields of
textile chemistry and materials science.

Vat dyes, including Vat Black 16, are characterized by their insolubility in water, which
necessitates a chemical reduction process, known as "vatting," to convert them into a water-
soluble "leuco” form that can be absorbed by fibers.[2] Subsequent oxidation within the fiber
matrix regenerates the insoluble parent dye, resulting in excellent color fastness.[2] Vat Black
16 is a black powder with a metallic luster and is primarily used for dyeing cellulosic fibers such
as cotton, viscose, and vinylon.[1][3]

Chemical and Physical Properties of Vat Black 16

A thorough understanding of the physicochemical properties of Vat Black 16 is essential for its
effective use in research. Key properties are summarized in the table below.
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Property Value Reference
C.l. Name Vat Black 16 [1]
C.l. Number 59855 [1]
CAS Number 1328-19-4 [1]
Molecular Formula C34H18N202 [1]
Molecular Weight 486.52 g/mol [1]
Molecular Structure Violanthrone [1]

) Black powder with a metallic
Physical Appearance
luster

. Insoluble in water and xylene;
Solubility _ _ o [3]
slightly soluble in pyridine.

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the vat dyeing of cotton fabric
with Vat Black 16. These protocols are designed for a laboratory setting and can be scaled as
needed.

Materials and Reagents
o Vat Black 16 (C.l. 59855)

» Scoured and bleached 100% cotton fabric
e Sodium Hydroxide (NaOH)

e Sodium Hydrosulphite (Na2S204)

e Hydrogen Peroxide (H202) (35% solution)
» Non-ionic soaping agent

o Distilled water
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» Laboratory dyeing apparatus (e.g., beaker dyeing machine, water bath)

» Standard laboratory glassware and equipment

Protocol 1: Exhaust Dyeing of Cotton Fabric with Vat
Black 16

This protocol describes a standard exhaust dyeing method suitable for piece dyeing of cotton
fabric.

1. Preparation of the Dyebath (Vatting)

e Prepare a stock solution of Vat Black 16 by pasting the required amount of dye with a small
amount of water.

 In a separate vessel, prepare the main dyebath with the required volume of water to achieve
the desired liquor ratio (e.g., 1:20).

e Heat the dyebath to the vatting temperature of 60°C.

¢ Add the required amount of Sodium Hydroxide (NaOH) to the dyebath and stir until
dissolved.

e Add the required amount of Sodium Hydrosulphite (NazS204) to the dyebath and stir gently.
e Add the prepared Vat Black 16 stock solution to the dyebath.

 Allow the vatting process to proceed for 15-20 minutes at 60°C. The solution should turn to
the characteristic reddish-blue color of the leuco form.

2. Dyeing
« Introduce the pre-wetted cotton fabric into the vatted dyebath.

» Raise the temperature of the dyebath to the dyeing temperature of 70-80°C at a rate of 2-
3°C per minute.
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o Continue the dyeing process for 45-60 minutes, ensuring the fabric remains fully immersed
and is agitated periodically for even dyeing.

3. Rinsing and Oxidation

o After dyeing, remove the fabric from the dyebath and gently squeeze out the excess liquor.

» Rinse the fabric in cold water to remove loose dye and residual chemicals.

o Prepare an oxidation bath with Hydrogen Peroxide (0.5-1.0 g/L) at a temperature of 30-50°C.

e Immerse the rinsed fabric in the oxidation bath for 10-15 minutes. The color of the fabric will
change as the leuco dye is oxidized back to its insoluble form.

4. Soaping

e Prepare a soaping bath containing a non-ionic soaping agent (1.0-2.0 g/L) and soda ash
(1.0-2.0 g/L).

¢ Heat the soaping bath to 95-100°C.

o Immerse the oxidized fabric in the soaping bath and treat for 10-15 minutes. This step is
crucial for removing unfixed dye particles and achieving the final, stable shade and optimal
fastness properties.

» After soaping, rinse the fabric thoroughly with hot water followed by cold water.
e Dry the dyed fabric.

Quantitative Data

The following tables summarize key quantitative data for the application of Vat Black 16.

Table 1: Recommended Recipe for Exhaust Dyeing (1%
Shade on Weight of Fabric)
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Component Concentration Purpose
Vat Black 16 1% (owf) Colorant
Sodium Hydroxide (NaOH) 4-6 g/L Provides alkalinity for reduction

Sodium Hydrosulphite

3-5g/L Reducing agent
(Naz2S204) J 989
Wetting Agent 1lg/L Improves fabric wettability
_ Prevents interference from
Sequestering Agent 1lg/L )
hard water ions
Liquor Ratio 1:20 Ratio of liquor to fabric weight

Table 2: Process Parameters for Exhaust Dyeing

Process Step Temperature Duration

Vatting 60°C 15-20 minutes
Dyeing 70-80°C 45-60 minutes
Oxidation 30-50°C 10-15 minutes
Soaping 95-100°C 10-15 minutes

Table 3: Color Fastness Properties of Vat Black 16 on

Coftton
Fastness Test (ISO Standard) Rating (Scale 1-5, where 5 is best)
Light Fastness (Xenon Arc) 6-7
Washing Fastness (ISO 105-C06) 4-5
Rubbing Fastness (ISO 105-X12) - Dry 4
Rubbing Fastness (ISO 105-X12) - Wet 3-4
Chlorine Bleach 4
Ironing 4
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Visualizations
Chemical Pathway of Vat Dyeing

The following diagram illustrates the chemical transformation of Vat Black 16 during the vatting
(reduction) and oxidation processes.

Reduction
vat Black 16 (Na2S204, NaOH) Leuco Vat Black 16
(Insoluble Pigment) > (Soluble Anion)
Violanthrone Structure Oxidation

WzOz or Air)

Click to download full resolution via product page

Caption: Chemical pathway of Vat Black 16 reduction and oxidation.

Experimental Workflow for Vat Dyeing

This diagram outlines the sequential steps of the exhaust vat dyeing process.
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Caption: Experimental workflow for the vat dyeing process.

Logical Relationship of Vat Dyeing Stages
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The following diagram illustrates the logical progression and interdependence of the key stages
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in vat dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Vat Black 16 in Vat
Dyeing Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b415032#vat-black-16-as-a-model-compound-for-vat-
dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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